Cas no 1804720-76-0 (4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol)

• Product Name: 4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol
• CAS No: 1804720-76-0
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 4811331
• Update Time: 2025-06-11

4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol

• Inchi： 1S/C7H7BrF2N2O/c8-5-1-4(11)3(2-13)6(12-5)7(9)10/h1,7,13H,2H2,(H2,11,12)
• InChI Key： KWTVCMSZGPCWBH-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(CO)C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 1.5
• Topological Polar Surface Area: 59.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol

Introduction to 4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1804720-76-0)

4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1804720-76-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents. The presence of a bromine atom, difluoromethyl group, and amino functionality provides a robust platform for further chemical modifications and biological evaluations.

The chemical structure of 4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol is defined by a pyridine ring substituted with an amino group at the 4-position, a bromine atom at the 6-position, and a difluoromethyl group at the 2-position. The methanol group at the 3-position adds to the compound's reactivity and solubility properties, making it an attractive candidate for various synthetic transformations.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their unique electronic and steric properties. The difluoromethyl group in 4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol is particularly noteworthy as it can influence the compound's pharmacokinetic properties, such as metabolic stability and bioavailability. These properties are crucial for optimizing drug candidates for clinical trials.

In the context of medicinal chemistry, 4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol has been explored for its potential as a lead compound in the development of new drugs targeting various diseases. For instance, research has shown that compounds with similar structural features exhibit potent antiviral activity against several viral strains, including influenza and hepatitis C viruses. This makes 4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol a promising candidate for further investigation in antiviral drug discovery.

Beyond antiviral applications, this compound has also shown promise in other therapeutic areas. Studies have demonstrated that derivatives of 4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol exhibit anti-inflammatory and anti-cancer activities. The bromine atom and amino group contribute to these biological activities by modulating key signaling pathways involved in inflammation and cancer progression. These findings underscore the broad therapeutic potential of this compound and its derivatives.

The synthesis of 4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol involves several well-established chemical reactions, including nucleophilic substitution, cross-coupling reactions, and functional group interconversions. The synthetic route is designed to ensure high yields and purity, making it suitable for large-scale production in pharmaceutical settings. Researchers have also developed efficient methods to introduce various substituents onto the pyridine ring, allowing for the rapid generation of diverse analogs for biological screening.

In addition to its potential as a drug candidate, 4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol serves as an important building block in organic synthesis. Its unique combination of functional groups makes it a valuable intermediate for constructing more complex molecules with tailored properties. This versatility has led to its use in the synthesis of advanced materials, such as polymers and catalysts, which have applications in fields beyond pharmaceuticals.

The safety profile of 4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol is another critical aspect that has been extensively studied. Preclinical toxicology assessments have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for further development as a therapeutic agent. However, as with any new chemical entity, ongoing safety evaluations are essential to ensure its safe use in clinical settings.

In conclusion, 4-Amino-6-bromo-2-(difluoromethyl)pyridine-3-methanol (CAS No. 1804720-76-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration and development. As research continues to advance our understanding of this compound's properties and applications, it is likely to play an increasingly important role in the discovery and development of new therapeutic agents.